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Compound of Interest

Potassium (4-
Compound Name:
Methoxyphenyl)trifluoroborate

Cat. No.: B065874

Essential Safety and Handling Guide for Potassium
(4-Methoxyphenyl)trifluoroborate

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Potassium (4-Methoxyphenyl)trifluoroborate.
Following these procedures is essential for ensuring personal safety and proper disposal.

Chemical Identifier:
o Name: Potassium (4-Methoxyphenyl)trifluoroborate
e CAS Number: 192863-36-8[1][2]

e Molecular Formula: C7H7BF3KO[3][4]

Hazard Identification and Classification

Potassium (4-Methoxyphenyl)trifluoroborate is classified as a hazardous chemical. It is
crucial to understand its primary hazards to ensure safe handling.

Hazard Statements:

e Causes skin irritation.[1][4]
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o Causes serious eye irritation.[1][4]
e May cause respiratory irritation.[1][3]

The signal word for this chemical is "Warning".[1][2]

Hazard Classification Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2
Specific target organ toxicity (single exposure) Category 3 (Target Organ: Respiratory system)

Data sourced from Fisher Scientific and Sigma-
Aldrich Safety Data Sheets.[1][2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Potassium (4-
Methoxyphenyl)trifluoroborate to minimize exposure and ensure safety.

e Eye and Face Protection:
o Chemical splash goggles that meet ANSI Z.87.1 standards are required.[5]
o A full-face shield should be worn over safety glasses if there is a risk of splashing.[4][5]

e Skin Protection:

[¢]

Wear a lab coat. A flame-resistant lab coat is recommended.[5]

o

Chemical-resistant gloves, such as nitrile gloves, must be worn.[6][7] Inspect gloves for
any damage before use.

o

Ensure gloves are removed carefully to avoid skin contamination.

o

Wear fully enclosed, chemical-resistant shoes. Open-toed shoes are strictly prohibited.[5]
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» Respiratory Protection:
o Adust mask, such as a type N95 (US), is recommended to avoid inhaling dust particles.[2]

o Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.

[51[8]
Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is vital for the safe handling of this compound.
1. Preparation:
e Ensure the work area, typically a chemical fume hood, is clean and uncluttered.[5]
» Verify that an eyewash station and safety shower are readily accessible.[1]
e Put on all required personal protective equipment (lab coat, gloves, and safety goggles).
e Have all necessary equipment and reagents ready before starting the experiment.
2. Handling:
o Handle the solid material carefully to avoid generating dust.[8]
e Use only in a well-ventilated area or under a chemical fume hood.[1][8]
e Avoid breathing in dust, fumes, or vapors.[1][3]
¢ Avoid contact with skin and eyes.[8]
o Keep the container tightly closed when not in use.[4][8]
3. Post-Handling and Cleanup:
» Wash hands and any exposed skin thoroughly with soap and water after handling.[1][4]

o Decontaminate all equipment and the work area after use.
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» Contaminated clothing should be removed and washed before reuse.[1][4]
Emergency Procedures and First Aid

Immediate and appropriate action is critical in the event of an exposure or spill.
e In Case of Eye Contact:

o Immediately rinse cautiously with plenty of water for at least 15 minutes, also under the
eyelids.[1]

o Remove contact lenses if present and easy to do so. Continue rinsing.[1]
o If eye irritation persists, seek medical attention.[1][4]
 In Case of Skin Contact:
o Wash off immediately with plenty of soap and water.[1]
o Remove all contaminated clothing and shoes.[1]
o If skin irritation occurs, get medical advice.[1][4]
 In Case of Inhalation:
o Move the person to fresh air and keep them in a position comfortable for breathing.[1][3]
o If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[1]
o Call a POISON CENTER or doctor if you feel unwell.[1]
 In Case of Ingestion:
o Clean the mouth with water.[1]
o Do NOT induce vomiting.[9]

o Get medical attention.[1]
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 In Case of a Spill:
o Ensure adequate ventilation and wear appropriate PPE.[1]

o Sweep up the spilled solid material and place it into a suitable, labeled container for
disposal.[1][8]

o Avoid generating dust during cleanup.[8]
o Wash the spill area with large amounts of water.[8]

Disposal Plan

Proper disposal of Potassium (4-Methoxyphenyl)trifluoroborate and its containers is
essential to prevent environmental contamination and ensure regulatory compliance.

e Chemical Waste:
o Dispose of the contents and container to an approved waste disposal plant.[1][3]
o Do not let the chemical enter drains.[8]

o Consult your institution's environmental health and safety department for specific disposal
guidelines.

o Empty Container Disposal:
o Empty containers should be triple-rinsed with an appropriate solvent.

o Dispose of the rinsed containers as hazardous waste unless otherwise directed by local

regulations.

Workflow for Safe Handling
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Caption: Workflow for handling Potassium (4-Methoxyphenyl)trifluoroborate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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